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Compound of Interest

Compound Name: 6-Methyl-1-tetralone

Cat. No.: B1582765

Part 1: Intermolecular Friedel-Crafts Acylation of
Toluene

The initial step involves the acylation of toluene with succinic anhydride. This electrophilic
aromatic substitution reaction is catalyzed by a strong Lewis acid, typically anhydrous
aluminum chloride (AICIs), to produce B-(p-toluoyl)propionic acid.[2] The methyl group of
toluene is an activating, ortho, para-director; however, due to steric hindrance, the acylation
occurs predominantly at the para position.

Reaction Mechanism

The reaction proceeds through the generation of a highly electrophilic acylium ion. The Lewis
acid catalyst (AICI3) coordinates with one of the carbonyl oxygens of succinic anhydride, which
then opens to form a complex. This complex rearranges to generate a resonance-stabilized
acylium ion, which is the key electrophile. The electron-rich aromatic ring of toluene then
attacks the acylium ion, forming a new carbon-carbon bond and a resonance-stabilized
carbocation intermediate (sigma complex).[3] Aromaticity is restored by the loss of a proton,
yielding the final product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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